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Compound of Interest

Compound Name: Imidacloprid-olefin

CAS No.: 1115248-04-8

Cat. No.: B105727

Get Quote

Executive Summary & Scientific Context
Why This Matters: Imidacloprid-olefin is not merely a degradation product; it is a bioactive

metabolite with significantly higher affinity for insect nicotinic acetylcholine receptors (nAChRs)

than the parent compound, imidacloprid, in certain species. Research indicates that while

imidacloprid degrades, the olefin metabolite retains acute toxicity, particularly to non-target

aquatic invertebrates and pollinators.

The Operational Risk: Because it is often used as a high-purity analytical standard (>98%) in

metabolic stability studies, the concentration handled in laboratories is orders of magnitude

higher than environmental residues. Standard "drain disposal" is strictly prohibited due to its

high water solubility (0.61 g/L) and persistence (H410).

Hazard Identification & Safety Profile
Before initiating disposal, verify the hazard profile. This substance is classified as Toxic and

Dangerous for the Environment.

Table 1: GHS Hazard Classification & PPE Requirements
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Category Classification
Hazard Statement (H-
Code)

Acute Toxicity Oral, Category 3/4
H301/H302: Toxic/Harmful if

swallowed.[1]

Environmental Aquatic Acute 1
H400: Very toxic to aquatic life.

[2]

Environmental Aquatic Chronic 1
H410: Very toxic to aquatic life

with long lasting effects.[2]

Irritation Skin/Eye
H315/H319: Causes skin and

serious eye irritation.[1]

Required PPE:

Respiratory: N95 or P100 respirator if handling neat powder outside a fume hood.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for stock

solution preparation.

Ocular: Chemical safety goggles (standard safety glasses are insufficient for powder

handling).

Waste Segregation Strategy (The "Self-Validating"
System)
To prevent cross-contamination and ensure RCRA compliance, use a Source-Segregation

Model. This prevents the mixing of incompatible waste streams (e.g., oxidizers) which could

lead to uncontrolled reactions or increased disposal costs.

DOT Diagram 1: Waste Stream Decision Logic
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Caption: Decision logic for segregating Imidacloprid-olefin waste streams to ensure

compliance with incineration protocols.

Step-by-Step Disposal Procedures
A. Liquid Waste (HPLC Effluent & Stock Solutions)
Context: Most Imidacloprid-olefin waste is generated during HPLC-MS/MS analysis.

Collection: Collect all effluent containing the metabolite in a dedicated "Halogenated Organic

Solvent" carboy.

Note: Even if the mobile phase is mostly water/methanol, the presence of the chlorinated

pyridine ring (common in neonicotinoids) often classifies it as halogenated for disposal

pricing.

Labeling: The tag must explicitly list:

"Contains: Imidacloprid-olefin"[3][4]
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"Solvents: Acetonitrile / Water / Formic Acid"

"Hazard: Toxic, Aquatic Toxin"

pH Check: Ensure the waste stream is Neutral (pH 6-8). Avoid mixing with strong acids or

bases, as this can cause unpredictable exothermic degradation.

B. Solid Waste (Contaminated Consumables)
Containment: Place all weighing boats, pipette tips, and contaminated gloves into a clear

polyethylene bag.

Secondary Containment: Seal the clear bag and place it inside the laboratory's rigid

Hazardous Waste Drum (Satellite Accumulation Area).

Sharps: If using needles for injection or transfer, dispose of them in a rigid sharps container

labeled "Chemical Contaminated Sharps."

C. Pure Substance (Expired/Unused Standards)
Critical: Do not dissolve pure standards into liquid waste to "dilute" them. This increases the

volume of high-hazard waste.

Inventory: Keep the substance in its original amber glass vial.

Lab Packing: Place the vial into a "Lab Pack" drum. This is a specialized drum where small

bottles of compatible chemicals are packed in vermiculite.

Destruction Method: Specify Incineration on the waste profile. High-temperature incineration

(>1000°C) is required to break the pyridine and imidazolidine rings effectively.

Spill Response & Decontamination
Imidacloprid-olefin is stable to hydrolysis at neutral pH. Simple water rinsing is insufficient for

decontamination.

DOT Diagram 2: Emergency Spill Workflow
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Caption: Operational workflow for containing and cleaning laboratory spills of Imidacloprid-
olefin.

Protocol:

Powder Spill: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with

water or methanol) to solubilize and capture the powder, then wipe up.

Liquid Spill: Cover with universal absorbent pads or vermiculite.

Surface Decontamination: Scrub the area with a standard laboratory detergent (e.g.,

Alconox) and water.

Why: While bleach is often used for biologicals, detergent is preferred here to physically lift

the chemical. Chemical oxidation on the benchtop is not recommended due to potential

by-product formation.

Regulatory Compliance (RCRA & EPA)
RCRA Status: Imidacloprid and its metabolites are not currently P-listed or U-listed by name

in 40 CFR 261.33. However, they must be characterized.[5]

Characteristic Waste: Due to the oral toxicity (LD50 ~410 mg/kg for parent, potentially lower

for olefin), it is treated as Toxic Waste.

Shipping (DOT):

UN Number: UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (Imidacloprid-olefin)[3][4][6][7][8][9]

[10]
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Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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